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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromodecane-d21, with a focus
on its isotopic purity, synthesis, and the analytical methodologies used for its characterization.
This deuterated compound is a valuable tool in various research applications, including as an
internal standard in mass spectrometry-based quantitative analysis and in the study of
metabolic pathways.

Data Presentation: Quantitative Properties

The physical and isotopic properties of 1-Bromodecane-d21 are critical for its effective
application. The following table summarizes the key quantitative data for commercially
available 1-Bromodecane-d21.
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Property Value Source
Isotopic Purity 98 atom % D [1112]
Chemical Purity >95% [3]
Molecular Formula CDs(CD2)sCD2Br [11[2]
Molecular Weight 242.31 g/mol

Boiling Point 238 °C (lit.)

Density 1.166 g/mL at 25 °C

Mass Shift (M+) +21

Synthesis of 1-Bromodecane-d21

The synthesis of 1-Bromodecane-d21 typically involves the bromination of its deuterated
precursor, 1-Decanol-d22. A plausible and efficient synthetic route is outlined below. The
starting material, 1-Decanol-d22, can be prepared through methods such as the reduction of a
deuterated carboxylic acid or by catalytic H-D exchange on 1-decanol.

Precursor Synthesis Bromination
Decanoic acid-d19, O-d \ Reduction (€.9.. LAIDA) o1 1_pecanol-d22 PBr3 or HBr 1-Bromodecane-d21
(CD3(CD2)90H) (CD3(CD2)8CD2Br)

Click to download full resolution via product page

A plausible synthetic pathway for 1-Bromodecane-d21.

Experimental Protocols for Isotopic Purity
Determination

The accurate determination of isotopic purity is paramount for the reliable use of 1-
Bromodecane-d21. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic
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Resonance (NMR) spectroscopy are the primary analytical techniques employed for this
purpose.

Isotopic Purity by High-Resolution Mass Spectrometry
(HRMS)

Objective: To determine the isotopic distribution and calculate the atom % D of 1-
Bromodecane-d21 by analyzing the relative abundance of its isotopologs.

Methodology:

o Sample Preparation: A dilute solution of 1-Bromodecane-d21 is prepared in a suitable
volatile organic solvent (e.g., methanol or acetonitrile).

 Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or
Orbitrap instrument, equipped with an appropriate ionization source (e.g., Electrospray
lonization - ESI or Gas Chromatography-Mass Spectrometry - GC-MS with Electron
lonization - EI) is used.

o Data Acquisition: The instrument is operated in full scan mode to acquire the mass spectrum
of the sample. The high resolution allows for the separation of the isotopic peaks.

o Data Analysis:

o The mass spectrum will show a cluster of peaks corresponding to the different isotopologs
of 1-Bromodecane (from dO to d21).

o The intensity of each isotopic peak is measured.

o The contribution of natural abundance isotopes (e.g., 13C, 81Br) to the peak intensities is
mathematically corrected.

o The isotopic purity (atom % D) is calculated from the relative intensities of the deuterated
and non-deuterated species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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